5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide

• IUPAC Name: 5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide
• InChI: InChI=1S/C18H12ClN3O6/c1-10-15(18(23)20-12-3-2-4-13(8-12)21(24)25)9-17(28-10)14-6-5-11(19)7-16(14)22(26)27/h2-9H,1H3,(H,20,23)
• InChI Key: JLVHWGAVLVHXFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H12ClN3O6
• Molecular Weight: 401.8 g/mol

Description

5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as CNF, and it has been synthesized using various methods. The purpose of

Scientific Research Applications

Antimicrobial Activity

• Furan Derivatives as Antimicrobial Agents : Furan derivatives, similar in structure to the compound , have been studied for their antimicrobial activities. For instance, research on compounds like 5-(4-nitrophenyl)furan-2-carboxylic acid and its derivatives has shown promising antimicrobial properties against various bacterial and fungal species (Mori et al., 2022); (Dias et al., 2015).

• Potential in Anti-Leishmanial Activity : Nitroaromatic compounds with furan moieties, similar to the compound , have been investigated for their potential in inhibiting the growth of Leishmania infantum, a parasite responsible for leishmaniasis (Dias et al., 2015).

Drug Synthesis and Chemical Properties

• Synthesis of Nitrofurantoin Analogues : Nitrofurantoin analogues bearing furan and pyrazole scaffolds have been synthesized and tested for their antibacterial properties. These studies provide insights into the synthesis and potential applications of furan-carboxamide derivatives, which are structurally related to the compound (Hassan et al., 2020).

• Study of Thermodynamic Properties : The thermodynamic properties of furan-carboxylic acid derivatives, such as enthalpy and entropy of dissolution, have been studied. This research offers valuable information about the behavior of similar compounds, including the one , in different environments (Sobechko et al., 2021).

• Synthesis of Furan-Carboxamide Derivatives : Studies on the synthesis of furan-carboxamide derivatives, such as those inhibiting influenza A H5N1 virus, provide insights into the potential pharmacological applications of structurally similar compounds (Yongshi et al., 2017).